methyl 2-methyl-2-(pyrazin-2-yl)propanoate
Overview
Description
Methyl 2-methyl-2-(pyrazin-2-yl)propanoate, also known as M2MPP, is a highly versatile compound used in a variety of scientific research applications. It is a white crystalline solid with a molecular weight of 200.2 g/mol and a melting point of 115-117°C. M2MPP has a wide range of uses in organic synthesis, biochemistry, and medicinal chemistry. Its unique properties make it an ideal compound for a variety of research applications.
Scientific Research Applications
Methyl 2-methyl-2-(pyrazin-2-yl)propanoate has a wide range of applications in scientific research. It is used as a starting material in organic synthesis, as a reagent in biochemistry, and as a model compound in medicinal chemistry. methyl 2-methyl-2-(pyrazin-2-yl)propanoate has been used in the synthesis of a variety of organic compounds including heterocyclic compounds, pharmaceuticals, and natural products. It has also been used in the synthesis of peptides, proteins, and other biologically active molecules.
Mechanism of Action
Methyl 2-methyl-2-(pyrazin-2-yl)propanoate acts as a proton shuttle, transferring protons from one molecule to another. This process is important in a variety of biochemical reactions such as the synthesis of amino acids and other biomolecules. methyl 2-methyl-2-(pyrazin-2-yl)propanoate also acts as an intermediate in the synthesis of a variety of organic compounds.
Biochemical and Physiological Effects
methyl 2-methyl-2-(pyrazin-2-yl)propanoate has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of several enzymes, including cytochrome P450 enzymes, which are involved in the metabolism of drugs and other compounds in the body. In addition, methyl 2-methyl-2-(pyrazin-2-yl)propanoate has been shown to modulate the activity of a variety of ion channels, including potassium channels, which are involved in the regulation of nerve and muscle activity.
Advantages and Limitations for Lab Experiments
Methyl 2-methyl-2-(pyrazin-2-yl)propanoate is a versatile compound that has a variety of advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize and purify. In addition, methyl 2-methyl-2-(pyrazin-2-yl)propanoate is stable and can be stored at room temperature for extended periods of time. However, the compound is also highly volatile and the reaction conditions must be carefully controlled to ensure that the desired product is obtained.
Future Directions
Methyl 2-methyl-2-(pyrazin-2-yl)propanoate has a wide range of applications in scientific research, and there are many potential future directions for its use. One potential future direction is the development of new synthetic methods for the synthesis of complex molecules. In addition, methyl 2-methyl-2-(pyrazin-2-yl)propanoate could be used in the synthesis of new pharmaceuticals and natural products. Another potential future direction is the development of new biological assays to study the biochemical and physiological effects of methyl 2-methyl-2-(pyrazin-2-yl)propanoate. Finally, methyl 2-methyl-2-(pyrazin-2-yl)propanoate could be used in the development of new diagnostic methods for the detection of diseases and other conditions.
Synthesis Methods
Methyl 2-methyl-2-(pyrazin-2-yl)propanoate can be synthesized using a variety of methods. The most common and straightforward method is the condensation reaction of 2-methyl-2-pyrazine and propanoic acid in an aqueous solution. The reaction is catalyzed by a strong base such as sodium hydroxide or potassium hydroxide. The reaction produces a white crystalline solid which can be purified by recrystallization from a suitable solvent.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 2-methyl-2-(pyrazin-2-yl)propanoate involves the reaction of pyrazine-2-carboxylic acid with methyl acrylate in the presence of a coupling agent and a base.", "Starting Materials": [ "Pyrazine-2-carboxylic acid", "Methyl acrylate", "Coupling agent (e.g. DCC)", "Base (e.g. triethylamine)" ], "Reaction": [ "Step 1: Dissolve pyrazine-2-carboxylic acid and coupling agent in a suitable solvent (e.g. dichloromethane) and add a base (e.g. triethylamine). Stir the mixture at room temperature for 30 minutes to activate the coupling agent.", "Step 2: Add methyl acrylate to the reaction mixture and stir at room temperature for several hours (e.g. 4-6 hours) to allow for the reaction to occur.", "Step 3: After completion of the reaction, quench the reaction mixture with water and extract the product with a suitable organic solvent (e.g. ethyl acetate).", "Step 4: Purify the product by column chromatography or recrystallization to obtain the desired compound, methyl 2-methyl-2-(pyrazin-2-yl)propanoate." ] } | |
CAS RN |
950604-80-5 |
Product Name |
methyl 2-methyl-2-(pyrazin-2-yl)propanoate |
Molecular Formula |
C9H12N2O2 |
Molecular Weight |
180.2 |
Purity |
95 |
Origin of Product |
United States |
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